ethyl 4-[({[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C17H16F3N3O3S/c1-3-26-15(25)11-4-6-12(7-5-11)22-14(24)9-27-16-21-10(2)8-13(23-16)17(18,19)20/h4-8H,3,9H2,1-2H3,(H,22,24)
• InChI Key: SCSJCLJMHMBMSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C
• Molecular Formula: C17H16F3N3O3S
• Molecular Weight: 399.4 g/mol

Description

This compound is a unique chemical with the linear formula C25H20F3N3O3S. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

While the exact molecular structure analysis of this compound is not directly available, related compounds have been studied.

Chemical Reactions Analysis

Trifluoromethylpyridines and their derivatives have been used in the protection of crops from pests. The trifluoromethyl group is strongly electron-withdrawing, which can influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 499.516. The trifluoromethyl group is strongly electron-withdrawing, which can influence the compound’s physical and chemical properties.

Mechanism of Action

The biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.

Future Directions

The development of organic compounds containing fluorine has been an increasingly important research topic. Trifluoromethylpyridines and their derivatives have found applications in the agrochemical and pharmaceutical industries, and it is expected that many novel applications will be discovered in the future.